Phosphorescent complexes of {Mo6I8}4+ with triazolates: [2+3] cycloaddition of alkynes to [Mo6I8(N3)6]2−†
New Journal of Chemistry Pub Date: 2020-10-06 DOI: 10.1039/D0NJ04259E
Abstract
(Bu4N)2[Mo6I8(N3)6], prepared in a clean high-yield reaction from (Bu4N)2[Mo6I8(CH3COO)6] and Me3SiN3, undergoes [3+2] cycloaddition with CH3O(O)C![[triple bond, length as m-dash]](https://www.rsc.org/images/entities/char_e002.gif)
C(O)OCH3 with the formation of a novel hexakis(triazolate) complex, (Bu4N)2[Mo6I8(N3C2(COOCH3)2)6] with symmetrically coordinated 4,5-di(carbmethoxy)triazol-2-yl ligands. The product was characterized by X-ray analysis, NMR, IR and ESI-mass spectrometry. It undergoes a quasi reversible oxidation in CH3CN at E1/2 = 1.36 V (vs. Ag/AgCl) and is red-light emissive upon UV photoexcitation. Reaction with methylpropiolate also yields a corresponding hexakis(triazolate) complex, [Mo6I8(N3C2H(COOCH3))6]2−, which exists as a 1 : 1 mixture of two isomers. Alkynes that lacking strongly electron-withdrawing substituents fail to undergo the cycloaddition reaction.
![Graphical abstract: Phosphorescent complexes of {Mo6I8}4+ with triazolates: [2+3] cycloaddition of alkynes to [Mo6I8(N3)6]2−](http://scimg.chem960.com/usr/1/D0NJ04259E.jpg)
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